α-Conotoxin BuIA
Description
Properties
Molecular Formula |
C54H82N14O16S4 |
|---|---|
Molecular Weight |
1311.59 g/mol |
Origin of Product |
United States |
Structural Elucidation and Conformational Dynamics of α Conotoxin Buia
High-Resolution Three-Dimensional Structure Determination
The three-dimensional structure of α-conotoxin BuIA has been primarily elucidated using Nuclear Magnetic Resonance (NMR) spectroscopy, complemented and further explored by computational modeling and molecular dynamics simulations.
Nuclear Magnetic Resonance (NMR) Spectroscopy Studies
High-resolution three-dimensional structures of α-conotoxin BuIA have been determined using NMR spectroscopy. nih.gov These studies have been instrumental in defining the peptide's fold and the spatial arrangement of its amino acid residues. α-Conotoxin BuIA is a 13-residue peptide and, despite its unusual 4/4 disulfide bond arrangement, it demonstrates potent antagonistic activity at several nAChR subtypes. nih.gov
NMR studies have revealed that α-conotoxin BuIA adopts a "pseudo ω-shaped" molecular topology, lacking the C-terminal β-turn that is present in the second disulfide loop of α4/7 conotoxins. nih.gov However, it importantly contains a functionally critical two-turn helix motif, a feature also found in α4/7 conotoxins, which is believed to be a key factor in its receptor recognition profile. nih.gov The solution structure of the native, or globular, form of BuIA has been shown to exist in multiple conformations. rcsb.orgnih.gov This conformational heterogeneity is an interesting feature, as one of these conformations likely represents the active state responsible for its high potency at nAChRs. researchgate.net
The Protein Data Bank (PDB) contains entries for the NMR structure of α-conotoxin BuIA, such as 2i28, which details the solution structure of this novel neuronal nicotinic acetylcholine (B1216132) receptor antagonist. ebi.ac.uk The availability of these structures provides a foundation for comparative analyses and computational studies.
Computational Modeling and Molecular Dynamics Simulations
Computational modeling and molecular dynamics (MD) simulations have been employed to further investigate the conformational dynamics and interaction mechanisms of α-conotoxin BuIA. acs.org These computational approaches complement the static picture provided by NMR structures by introducing the element of time and allowing for the observation of molecular motion.
MD simulations have been used to explore the conformational transitions of the human α3β2 nAChR upon binding to BuIA, suggesting that the toxin stabilizes the receptor in a closed state. acs.org These simulations provide insights into the probable antagonistic mechanism of BuIA at a molecular level. acs.org Furthermore, computational studies have been used to compare the dynamics of BuIA with other α-conotoxins and to investigate the effects of modifications, such as the removal of a disulfide bond. acs.orguow.edu.au For instance, MD simulations predicted that removing the CysI-CysIII disulfide bond would have a modest impact on the structure of BuIA in its unbound state. acs.org
Disulfide Connectivity and Isomerism
A defining characteristic of α-conotoxins is the presence of four cysteine residues that form two disulfide bonds. The pattern of this disulfide connectivity gives rise to different isomers, or topoisomers, with distinct three-dimensional structures and biological activities. researchgate.nethilarispublisher.com For α-conotoxin BuIA, the two primary isomers are the globular and ribbon conformations.
Globular (Native) Conformation (CysI-CysIII, CysII-CysIV)
The native and generally more biologically active form of most α-conotoxins is the globular isomer, which has a disulfide bond linkage between the first and third cysteine residues (CysI-CysIII) and the second and fourth cysteine residues (CysII-CysIV). researchgate.netmdpi.com In α-conotoxin BuIA, this globular conformation is associated with potent activity at various nAChR subtypes. researchgate.net Interestingly, NMR studies have revealed that the globular isomer of BuIA is conformationally dynamic, existing as multiple interconverting structures in solution. rcsb.orgnih.gov Despite this flexibility, at least one of these conformations possesses the canonical α-conotoxin fold that is crucial for high-affinity receptor binding. researchgate.net
Ribbon (Non-Native) Conformation (CysI-CysIV, CysII-CysIII)
An alternative disulfide connectivity, where the first cysteine is bonded to the fourth (CysI-CysIV) and the second to the third (CysII-CysIII), results in the ribbon isomer. researchgate.netmdpi.com In stark contrast to the globular form, the ribbon isomer of α-conotoxin BuIA has a single, well-defined conformation in solution as determined by NMR. rcsb.orgnih.gov This structural rigidity, however, does not translate to biological potency.
Influence of Disulfide Connectivity on Structural Dynamics and Activity
The disulfide connectivity has a profound influence on both the structural dynamics and the biological activity of α-conotoxin BuIA. nih.gov The case of BuIA is particularly interesting as it presents a situation opposite to the general trend observed for other α-conotoxins, where the native globular isomers typically have well-defined structures and the non-native ribbon isomers are more disordered. rcsb.orgnih.gov
For BuIA, the conformationally flexible globular isomer is potent, while the structurally well-defined ribbon isomer is inactive at the nAChR subtypes tested. rcsb.orgnih.govresearchgate.net Specifically, the globular form of BuIA effectively blocks α3β2 and α3β4 nAChRs, whereas the ribbon isomer shows no significant activity at these receptors. researchgate.net This highlights that a certain degree of conformational flexibility in the globular isomer may be essential for it to adopt the optimal conformation for receptor binding, a process that the rigid ribbon isomer is unable to achieve. The study of these isomers underscores the critical role of the disulfide bridge arrangement in dictating the three-dimensional fold and, consequently, the function of α-conotoxins. nih.govresearchgate.net
Key Structural Motifs and Their Functional Implications
The three-dimensional structure of α-conotoxin BuIA, a 13-residue peptide toxin from the venom of Conus bullatus, reveals a unique architecture that deviates from more common α-conotoxin scaffolds. rcsb.orgnih.gov Despite its unusual 4/4 disulfide bond arrangement (CysI-CysIII, CysII-CysIV), it exhibits potent antagonistic activity at several neuronal nicotinic acetylcholine receptor (nAChR) subtypes, a function largely dictated by specific structural motifs. rcsb.orgnih.govmdpi.com
| Structural Feature | Description | Functional Significance |
|---|---|---|
| Cysteine Framework | α4/4 (Loop 1: 4 residues, Loop 2: 4 residues) | Unusual framework among α-conotoxins. rcsb.org |
| Disulfide Connectivity | Globular isomer: Cys2-Cys8, Cys3-Cys9 (Sequence: GCCSTPPCAVLYC-NH2) | Provides structural stability. mdpi.comacs.org |
| Key Motif | Two-turn α-helix | Critical for nAChR binding, particularly α3 and/or α6 subunits. rcsb.orgproteopedia.orguq.edu.au |
| Overall Topology | "Pseudo omega-shaped" | Results from the lack of a C-terminal β-turn. rcsb.orgnih.govproteopedia.org |
| Dynamic Region | Pro6-Pro7 sequence | Undergoes cis-trans isomerization, leading to multiple conformations. oup.comuniprot.orgresearchgate.net |
Despite its distinct 4/4 cysteine framework, the high-resolution three-dimensional structure of BuIA reveals a functionally critical two-turn helix motif. rcsb.orgnih.govidexlab.com This helical structure is a feature ubiquitously found in the more common α4/7 conotoxins and is considered a primary determinant of their interaction with nAChRs. rcsb.orgproteopedia.org The presence of this conserved helical motif in BuIA is largely responsible for its ability to bind potently to α3 and α6 subunit-containing nAChRs, explaining the similarities in the receptor recognition profile between BuIA and certain α4/7 conotoxins. rcsb.orgnih.govproteopedia.org Structural comparisons suggest that the second helical turn, in particular, may be important for the interaction with the α3 and/or α6 subunits of the receptor. rcsb.orgidexlab.com
A defining structural characteristic of α-conotoxin BuIA is the lack of the C-terminal beta-turn that is typically present within the second disulfide loop of α4/7 conotoxins. rcsb.orgnih.gov This absence results in a distinct molecular topology that has been described as "pseudo omega-shaped". rcsb.orgnih.govproteopedia.org While this differentiates BuIA from the canonical α4/7 fold, the retention of the functionally essential two-turn helix motif ensures its potent antagonistic activity. rcsb.orgnih.gov This structural arrangement highlights that the helical element, rather than the β-turn, is the more critical feature for the specific receptor interactions observed for BuIA. proteopedia.org
The conformational dynamics of α-conotoxin BuIA in solution are significantly influenced by the presence of two adjacent proline residues at positions 6 and 7 (Pro-Pro). oup.comuniprot.org The peptide bond preceding a proline residue can exist in either a cis or trans conformation, and the isomerization between these states for the Pro-Pro sequence in BuIA leads to the co-existence of multiple, interconvertible conformations in solution. oup.comresearchgate.netresearchgate.net This conformational heterogeneity is observable during analysis, for instance, as asymmetric or broadened peaks in high-performance liquid chromatography (HPLC). oup.com One major conformer has been identified with both proline residues in the trans conformation, which is consistent with the canonical α-conotoxin fold. researchgate.netresearchgate.net The existence of these distinct conformational states is a crucial aspect of BuIA's structural character, although the native globular form retains high potency at nAChRs despite this dynamic nature. researchgate.net
| Residues | Phenomenon | Observed Consequence | Reference |
|---|---|---|---|
| Pro6-Pro7 | Cis-trans isomerization of the peptide bonds | Results in multiple interconvertible conformers in solution. | oup.comuniprot.orgresearchgate.net |
| Pro6 and Pro7 | One identified major conformer has both residues in a trans geometry. | This conformation is consistent with the native α-conotoxin structural fold. | researchgate.netresearchgate.net |
Absence of C-terminal Beta-Turn
Role of Post-Translational Modifications on Structure and Function
Post-translational modifications (PTMs) are crucial for the structure and function of many conotoxins, contributing to their stability, folding, and receptor selectivity. nih.govmdpi.comacs.org In α-conotoxin BuIA and its analogs, modifications such as proline hydroxylation and C-terminal amidation play significant roles.
The native sequence of BuIA features a C-terminally amidated tyrosine. uniprot.orgnih.gov C-terminal amidation is a common PTM in conotoxins that can enhance stability by protecting against carboxypeptidase degradation and can be important for maintaining the peptide's biological activity. nih.govt3db.ca
Proline hydroxylation is another key PTM found in many conotoxins, where it can influence folding and bioactivity. acs.orgnih.gov While native BuIA contains proline, an engineered analog, BuIA[T5A;P6O] (where 'O' represents hydroxyproline), was created to probe the function of this region. The substitution of Proline-6 with hydroxyproline (B1673980), combined with a Threonine-5 to Alanine (B10760859) mutation, dramatically altered the toxin's receptor selectivity. uniprot.org This analog showed a profound loss of potency at α6/α3β2β3 nAChRs but gained selectivity for β4 subunit-containing receptors. uniprot.org This demonstrates that hydroxylation at this specific position can act as a molecular switch, redirecting the toxin's affinity between different nAChR subtypes.
Additionally, N-terminal pyroglutamate (B8496135) (Z) is a common modification in the α4/4 subfamily, formed from the cyclization of an N-terminal glutamine residue. nih.govt3db.ca While BuIA starts with glycine, the related α4/4 conotoxins PIB and Qc1.2 both feature this modification. nih.gov
| nAChR Subtype | Effect of [T5A;P6O] Modification on Potency | Reference |
|---|---|---|
| α6/α3β2β3 | ~2800-fold decrease in inhibition | uniprot.org |
| α6/α3β4 | ~6-fold decrease in inhibition | uniprot.org |
| β4-containing subtypes (vs. β2) | Preferential inhibition (increased selectivity) | uniprot.org |
Molecular Mechanism of Action at Nicotinic Acetylcholine Receptors Nachrs
α-Conotoxin BuIA functions as a competitive antagonist at the ligand-binding sites of nAChRs. medchemexpress.cn These receptors, which are pentameric ligand-gated ion channels, are crucial for mediating fast synaptic transmission in the nervous system. figshare.comnih.govacs.org The binding of the neurotransmitter acetylcholine (B1216132) (ACh) to the extracellular domain of nAChR subunits triggers a conformational change, opening the ion channel. nih.gov α-Conotoxin BuIA competitively inhibits this process by binding to the ACh-binding pocket, thereby preventing channel activation. nih.gov This antagonistic action underlies its paralytic effects observed in prey. medchemexpress.cn
Subtype Selectivity and Specificity of α-Conotoxin BuIA
A hallmark of α-conotoxin BuIA is its remarkable ability to discriminate between different nAChR subtypes. This selectivity is primarily dictated by the specific α and β subunits that constitute the pentameric receptor complex.
Interaction with α6-Containing nAChRs (e.g., α6/α3β2β3, α6/α3β4)
α-Conotoxin BuIA exhibits particularly high potency for nAChRs containing the α6 subunit. acs.orgmdpi.com It potently blocks α6-containing receptors, such as the chimeric α6/α3β2β3 and α6/α3β4 subtypes. acs.orgmdpi.com Studies using chimeric subunits have revealed that the extracellular domain of the α6 subunit is a key determinant of this high-affinity binding. nih.gov Specifically, a region within the α6 subunit, spanning residues 184-207, has been identified as critical for conferring this selectivity. nih.gov Further mutational analysis has pinpointed five specific amino acid residues within this region (K185, T187, I188, T198, and Y205) as being crucial for the selective binding of BuIA. nih.govmdpi.com The toxin demonstrates a significantly higher affinity for the α6β2 interface compared to the α4β2 interface, with a selectivity of approximately 60,000-fold. nih.gov
The potency of α-Conotoxin BuIA at various nAChR subtypes is summarized in the table below.
| nAChR Subtype | IC₅₀ (nM) |
| α6/α3β2 | 0.258 mdpi.com |
| (α6/α4)β2β3 | 0.43 nih.gov |
| α6/α3β4 | 1.54 mdpi.com |
| α3β2 | 5.72 mdpi.com |
| α3β4 | 27.7 mdpi.com |
| α4β2 | >20,000 nih.gov |
Discrimination Between β2- and β4-Containing nAChR Subtypes
α-Conotoxin BuIA can kinetically distinguish between nAChRs containing β2 and β4 subunits. nih.govacs.org This discrimination is a key feature of its pharmacological profile.
The most striking difference in the interaction of α-conotoxin BuIA with β2- versus β4-containing nAChRs lies in their dissociation kinetics. The toxin exhibits significantly slower washout kinetics, or longer off-times, from β4-containing subtypes compared to their β2-containing counterparts. nih.govacs.orgnih.gov For instance, the recovery from BuIA block is much slower for α3β4 nAChRs than for α3β2 nAChRs. nih.gov This slow reversibility from β4-containing receptors suggests a higher kinetic barrier for toxin unbinding. chemrxiv.org
A comparison of the kinetic constants for α-conotoxin BuIA at α3β2 and α3β4 nAChRs highlights this difference.
| nAChR Subtype | k_on (M⁻¹min⁻¹) | k_off (min⁻¹) | K_i (M) |
| α3β2 | 1.12 x 10⁸ nih.gov | 0.656 nih.gov | 5.85 x 10⁻⁹ nih.gov |
| α3β4 | 4.68 x 10⁷ nih.gov | 0.011 nih.gov | 2.37 x 10⁻¹⁰ nih.gov |
Mutational studies have identified key residues within the β subunits that are critical for the differential off-rates of α-conotoxin BuIA. nih.gov The residues at positions 59, 111, and 119 (rat sequence) of the β2 and β4 subunits play a crucial role. nih.gov In the β2 subunit, Thr59 appears to interfere with BuIA binding, whereas the corresponding Lys59 in the β4 subunit may facilitate it. nih.gov The substitution of Thr59 in the β2 subunit with residues like Gly or Asp leads to a significant decrease in the off-rate (k_off), thereby increasing the toxin's affinity. nih.gov
The residues Phe119 in β2 (Gln in β4) and Val111 in β2 (Ile in β4) also contribute to the differences in off-rates, although their effects are opposing. nih.gov These findings underscore the importance of specific amino acid residues in the ligand-binding pocket for the kinetic discrimination exhibited by α-conotoxin BuIA.
Kinetic Analysis of Unblock Rates
Activity on α3β2 and α3β4 nAChRs
α-Conotoxin BuIA is a potent antagonist of both α3β2 and α3β4 nAChRs, although it displays a higher potency for the α3β2 subtype. acs.orgmdpi.comresearchgate.net The IC₅₀ value for the globular isomer of BuIA at rat α3β2 nAChRs is approximately 4.8 nM, while for α3β4 nAChRs, it is around 59.1 nM. researchgate.net The toxin's ability to potently block these subtypes, which are involved in various physiological processes including nicotine (B1678760) addiction and autonomic function, makes it a valuable pharmacological tool. acs.orgacs.org The differential kinetics at these two subtypes, with slow washout from α3β4 receptors, further enhances its utility in distinguishing their respective roles. nih.govacs.org
Structure Activity Relationship Sar Studies and Analogue Design
Identification of Pharmacophoric Regions within α-Conotoxin BuIA
The pharmacophore of α-conotoxins, the essential three-dimensional arrangement of atoms or functional groups required for biological activity, has been a subject of intense investigation. Generally, it is understood to consist of a conserved hydrophobic patch within the first loop that is crucial for binding, while the more variable second loop dictates selectivity through specific interactions with different nAChR subunits. mdpi.com In α-conotoxin BuIA, this general principle holds true, with specific residues in both loops playing critical roles in its interaction with nAChRs.
Key residues have been identified that are pivotal for the binding and selectivity of BuIA. For instance, a triad (B1167595) of residues—Lys185, Thr187, and Ile188—on the α6 nAChR subunit are crucial for high-affinity binding of BuIA. mdpi.comvliz.be The toxin's ability to distinguish between the highly similar β2 and β4 nAChR subunits is attributed to specific residues within the receptor's binding pocket. nih.govuniprot.org Studies have shown that residues Thr83, Val135, and Phe143 in the rat β2 subunit, and Lys81, Ile133, and Gln141 in the rat β4 subunit are critical for the observed differences in the toxin's off-rate. uniprot.org
Furthermore, the solution structure of BuIA reveals a "pseudo omega-shaped" topology, lacking the C-terminal beta-turn found in many other α-conotoxins. rcsb.orgidexlab.com Despite this, it possesses a functionally critical two-turn helix motif, a feature also present in α4/7 conotoxins, which appears to be a key component of its pharmacophore and contributes to its receptor recognition profile. idexlab.com The crystal structure of the acetylcholine (B1216132) binding protein (AChBP) in complex with BuIA has provided further high-resolution insights, revealing that Cys8 plays a vital role in binding to AChBP and in maintaining the structural integrity of the toxin. mdpi.com
Mutational Analysis and Residue Importance
Mutational analysis has been an indispensable tool for elucidating the functional significance of individual amino acid residues in α-conotoxin BuIA. nih.gov These studies involve systematically replacing specific residues and assessing the impact on the toxin's activity, providing a detailed map of residue importance for nAChR binding and selectivity. mdpi.com
Site-Directed Mutagenesis of α-Conotoxin BuIA
Site-directed mutagenesis has been employed to investigate the antagonistic mechanism of BuIA at various nAChR subtypes. nih.govfigshare.com By creating specific point mutations in either the toxin or the receptor, researchers can pinpoint critical interactions. For example, mutagenesis of the α3 and β2 subunits of the human nAChR, combined with computational modeling, has helped to propose a detailed mechanism of BuIA's antagonistic action. nih.govresearchgate.net
One significant finding from site-directed mutagenesis studies on the receptor side involves the α6 subunit. When a key triad of residues (Lys185, Thr187, and Ile188) from the α6 subunit were inserted into the α4 subunit, there was a staggering 2000-fold increase in the potency of BuIA, highlighting the critical role of these residues in conferring selectivity. nih.govmdpi.com Similarly, studies on the β subunits have revealed that mutating specific residues can dramatically alter BuIA's binding kinetics. The mutation of threonine at position 59 to lysine (B10760008) (Thr59Lys) in the β2 subunit was shown to affect the association rate (k_on) of BuIA but not the dissociation rate (k_off). nih.gov
Alanine (B10760859) Scanning and Other Substitutions
Alanine scanning is a widely used technique where individual amino acid residues are systematically replaced with alanine to determine their contribution to the peptide's function. nih.govboisestate.edu This approach has been instrumental in mapping the functional epitope of BuIA.
While specific alanine scanning data for every residue of BuIA is not extensively detailed in the provided context, the principles of this technique have been broadly applied to conotoxins to identify crucial residues. mdpi.comacs.orguq.edu.au For other α-conotoxins, alanine scanning has revealed that substitutions of key hydrophobic or charged residues can lead to significant losses in activity, thereby identifying them as part of the pharmacophore. mdpi.commdpi.com
Beyond alanine, other substitutions have also been explored to probe the structure-activity relationships of BuIA. For instance, the introduction of a hydroxyproline (B1673980) residue at position 6, in combination with a threonine to alanine substitution at position 5 ([T5A, P6O]BuIA), created an analogue with altered selectivity, potently blocking α6/α3β4 nAChRs while having weaker activity at α3β4 nAChRs. uniprot.orgnih.gov This demonstrates that even subtle chemical modifications can have profound effects on the pharmacological properties of the toxin.
Rational Design of α-Conotoxin BuIA Analogues
The insights gained from SAR studies have paved the way for the rational design of α-conotoxin BuIA analogues with improved properties. mdpi.comacs.orgresearchgate.netuq.edu.auembopress.orgencyclopedia.pubnih.gov By strategically modifying the primary sequence of BuIA, scientists have been able to enhance its potency, improve its selectivity for specific nAChR subtypes, and even reduce potential side effects. mdpi.comnih.gov
Strategies for Enhanced Potency and Subtype Selectivity
A primary goal in designing BuIA analogues is to enhance their potency and selectivity for specific nAChR subtypes, which are implicated in various physiological and pathological processes. nih.gov One successful strategy involves using the BuIA framework in positional-scanning synthetic combinatorial libraries (PS-SCL). This high-throughput approach led to the discovery of an analogue, TP-2212-59, which exhibited a more than 10-fold improvement in potency for the α3β4 nAChR (IC₅₀ of 2.3 nM) compared to the native toxin and over 1,000-fold selectivity for this subtype over α3β2 and α7 nAChRs. nih.govnih.gov
Another strategy focuses on creating analogues that can discriminate between very closely related receptor subtypes. For example, the analogue [T5A, P6O]BuIA was found to be a potent antagonist of α6/α3β4 nAChRs (IC₅₀ of 58.1 nM) but was significantly less potent at rat α3β4 nAChRs (IC₅₀ of 1200 nM). nih.gov This highlights how targeted modifications can fine-tune the selectivity profile of the toxin. The introduction of hydroxyproline at position 6 ([P6O]BuIA) also led to a 100-fold selectivity window for discriminating between α6/α3β4 and α6/α3β2β3 nAChRs, a significant improvement over the native toxin's four-fold preference. mdpi.com
Furthermore, mutational studies on the receptor itself have provided a roadmap for designing selective BuIA analogues. The identification of key residues in the β2 and β4 subunits that influence BuIA's binding kinetics allows for the design of toxins that can specifically target one subtype over the other. nih.gov
| Compound | Target nAChR Subtype | IC₅₀ (nM) | Key Features/Modifications | Selectivity Profile |
|---|---|---|---|---|
| α-Conotoxin BuIA (native) | α6/α3β2 | 0.258 | Wild-type peptide | Potent at multiple subtypes, including α6/α3β4 (1.54 nM), α3β2 (5.72 nM), and α3β4 (27.7 nM) nih.gov |
| TP-2212-59 | α3β4 | 2.3 | Substitutions with 2-aminobutyric acid and norvaline | >1,000-fold selective for α3β4 over α3β2 and α7 nAChRs nih.govnih.gov |
| [T5A, P6O]BuIA | α6/α3β4 | 58.1 | T5A and P6O substitutions | Discriminates between α6/α3β4 and α3β4 nAChRs (IC₅₀ 1200 nM at rα3β4) nih.gov |
| [P6O]BuIA | α6/α3β4 vs α6/α3β2β3 | N/A | P6O substitution | 100-fold selectivity window between α6/α3β4 and α6/α3β2β3 nAChRs mdpi.com |
Computational Design Methodologies
Computational modeling has become an increasingly powerful tool in the rational design of α-conotoxin analogues. boisestate.eduresearchgate.netuq.edu.aunih.gov These methods allow for the in silico prediction of binding affinities and selectivities, thereby accelerating the discovery of novel peptides with desired pharmacological properties. boisestate.eduresearchgate.net
Homology modeling is often used to build three-dimensional structures of nAChR subtypes for which experimental structures are not available. nih.govfigshare.com These models, often based on the crystal structure of AChBP, serve as templates for docking studies with BuIA and its analogues. mdpi.comacs.org Molecular dynamics (MD) simulations can then be used to investigate the conformational changes and energetic interactions between the toxin and the receptor, providing a dynamic view of the binding process. nih.govfigshare.comresearchgate.net
For instance, μs-long MD simulations have been used to study the conformational transition of the α3β2 nAChR upon binding to BuIA, suggesting that the toxin stabilizes the receptor in a closed state. nih.govfigshare.com Computational scanning approaches, which systematically evaluate the effect of mutations, have been used to rationally design analogues with improved selectivity. acs.orgresearchgate.net A combination of methods like FoldX and MD simulations has shown promising accuracy in predicting the effects of mutations, paving the way for the rapid design of subtype-specific ligands. researchgate.netnih.gov These computational approaches, coupled with experimental validation, represent a robust pipeline for the development of novel α-conotoxin BuIA-based therapeutics. researchgate.netresearchgate.net
Positional Scanning Synthetic Combinatorial Libraries (PS-SCL)
Positional Scanning Synthetic Combinatorial Libraries (PS-SCL) represent a powerful high-throughput strategy for exploring the structure-activity relationships of peptides like α-conotoxin BuIA. This technique allows for the systematic substitution of amino acids at specific, variable positions within the peptide's framework to identify residues that enhance potency and selectivity for a particular target.
A notable application of this method involved the use of the α4/4-conotoxin BuIA framework to discover novel antagonists for the α3β4 nicotinic acetylcholine receptor (nAChR), a target implicated in nicotine (B1678760) addiction. acs.orgmdpi.com Researchers constructed a vast mixture-based PS-SCL, replacing six residues in the native BuIA sequence (GCCSTPPCAVLYC) with a diverse set of 22 natural and non-natural amino acids, while conserving the essential Gly1, Cys2, Cys3, Ser4, Pro6, Cys8, and Cys13 residues. mdpi.com This initial library comprised an enormous diversity of 113,379,904 distinct peptide sequences. nih.govresearchgate.net
The screening of this massive library was performed against HEK293 cells expressing rat α3β4, α3β2, or α7 nAChRs. mdpi.com The primary screen, conducted at a concentration of 100 μM, successfully identified specific amino acid substitutions that conferred inhibitory activity at the α3β4 nAChR. acs.org For instance, at one of the varied positions, the native proline residue demonstrated a 90% inhibitory potency, confirming the structural importance of the two consecutive prolines in the m-loop. acs.org However, substitutions with aminobutyric acid (Abu), leucine (B10760876) (Leu), and valine (Val) also showed significant inhibition (>80%), indicating that other hydrophobic residues were well-tolerated at this position. acs.org
Based on the deconvolution of data from the initial PS-SCL screening, a much smaller, second-generation library of 64 individual α-conotoxin analogues was designed and synthesized. nih.govnih.gov This focused library incorporated systematic combinations of the most promising amino acid residues identified in the first stage. researchgate.net Further screening of this second library led to the identification of eleven potent α3β4 nAChR antagonists. acs.orgnih.gov Among these, one analogue, designated TP-2212-59, was found to be exceptionally potent and selective. acs.orgnih.gov This successful application demonstrates the utility of the PS-SCL approach in rapidly navigating vast sequence possibilities to distill novel α-conotoxin derivatives with refined pharmacological profiles. nih.gov
Effects of Amino Acid Substitutions on Receptor Affinity and Function
The native α-conotoxin BuIA exhibits potent activity but lacks specificity, blocking multiple nAChR subtypes. mdpi.commdpi.com This has prompted extensive research into how specific amino acid substitutions can modulate its binding affinity and enhance its selectivity for individual nAChR isoforms. The unique 4/4 cysteine framework of BuIA provides a stable scaffold for such mutagenesis studies. mdpi.commdpi.com
Electrophysiological studies on native BuIA revealed its potent inhibition of several rat nAChR subtypes, with the highest potency observed for α6/α3β2 (IC₅₀ of 0.258 nM) and α6/α3β4 (IC₅₀ of 1.54 nM) receptors. mdpi.com Its activity at α3β2 and α3β4 subtypes was also significant, with IC₅₀ values of 5.72 nM and 27.7 nM, respectively. mdpi.com Kinetic studies further showed that BuIA can distinguish between nAChRs containing β2 and β4 subunits, exhibiting a much slower off-rate from β4-containing receptors. mdpi.comnih.gov
The PS-SCL approach proved highly effective in engineering selectivity. The analogue TP-2212-59, derived from the BuIA PS-SCL, demonstrated a calculated IC₅₀ of 2.3 nM for the α3β4 nAChR. acs.orgnih.gov This represents an approximately 10-fold improvement in potency compared to the parent BuIA peptide. mdpi.com More strikingly, TP-2212-59 exhibited over 1000-fold selectivity for the α3β4 subtype over both α3β2 and α7 nAChRs, at which it showed no inhibition at concentrations up to 10 µM. mdpi.comnih.gov
Rational design based on structural insights has also yielded analogues with altered selectivity. In one study, an analogue library of BuIA was created to identify compounds with high selectivity for the α7 nAChR. mdpi.comnih.gov By substituting Cys2 and Cys8 with neutral or hydrophilic amino acids, researchers aimed to modulate the binding profile. mdpi.com This work suggested that even the deletion of a disulfide bridge could maintain activity while enhancing selectivity through appropriate mutations. mdpi.com Another study highlighted the dramatic effect of specific substitutions in the first loop. An analogue with two substitutions, [T5A, P6O] (where 'O' is hydroxyproline), was found to be 2800-fold more selective for α6β4 over α6β2 nAChRs, with the P6O substitution being the primary driver of this change in selectivity. encyclopedia.pub
These studies underscore the plasticity of the BuIA scaffold and demonstrate that targeted amino acid substitutions can profoundly alter its interaction with nAChR subtypes, enabling the development of highly selective pharmacological tools.
Data Tables
Table 1: Inhibitory Activity of α-Conotoxin BuIA at Various Rat nAChR Subtypes
| Receptor Subtype | IC₅₀ (nM) |
| α6/α3β2 | 0.258 mdpi.com |
| α6/α3β4 | 1.54 mdpi.com |
| α3β2 | 5.72 mdpi.com |
| α3β4 | 27.7 mdpi.com |
Table 2: Comparison of Inhibitory Potency and Selectivity of BuIA and Analogue TP-2212-59
| Compound | Target Receptor | IC₅₀ (nM) | Selectivity Profile |
| α-Conotoxin BuIA | α3β4 | 27.7 mdpi.com | Non-selective antagonist mdpi.com |
| TP-2212-59 | α3β4 | 2.3 acs.orgmdpi.com | >1000-fold selective over α3β2 and α7 nAChRs mdpi.comnih.gov |
Research Methodologies for Studying α Conotoxin Buia
Peptide Synthesis Techniques
The de novo synthesis of α-conotoxin BuIA and its analogues is fundamental for detailed structure-activity relationship studies. This process allows researchers to produce sufficient quantities of the peptide for experimental purposes and to introduce specific chemical modifications.
The primary route for obtaining α-conotoxin BuIA for research purposes is through chemical synthesis. This approach offers the flexibility to create not only the native peptide but also a wide array of analogues with modified amino acid sequences. mdpi.com A significant challenge in the synthesis of α-conotoxins is controlling the formation of the correct disulfide bonds, which are crucial for their three-dimensional structure and biological activity. mdpi.com Native α-conotoxins like BuIA typically possess a "globular" disulfide connectivity (CysI-CysIII, CysII-CysIV). mdpi.com However, chemical synthesis can also lead to non-native isomers, such as the "ribbon" (CysI-CysIV, CysII-CysIII) and "beads" (CysI-CysII, CysIII-CysIV) isomers. mdpi.comsemanticscholar.org
To achieve the desired disulfide connectivity, chemists employ various strategies. One common method involves a two-step oxidation process using orthogonal cysteine-protecting groups like trityl (Trt) and acetamidomethyl (Acm). semanticscholar.orgfrontiersin.org This allows for the sequential and controlled formation of each disulfide bridge. frontiersin.org Another approach is the one-step random oxidation in aqueous buffers, though this can result in a mixture of isomers that require careful purification. semanticscholar.orgacs.org More advanced techniques, such as the use of selenocysteine (B57510) to direct the folding process, have been developed to improve the efficiency and yield of the correctly folded isomer. acs.org The synthesis of large combinatorial libraries, sometimes using the "tea bag" method, has also been employed to screen for BuIA analogues with enhanced properties. mdpi.com
Solid-Phase Peptide Synthesis (SPPS) is the cornerstone of α-conotoxin BuIA synthesis, providing a rapid and efficient means to assemble the linear peptide chain. mdpi.com This technique involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support or resin. uq.edu.au The most common chemistry used is Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. frontiersin.orgfrontiersin.org
In the context of BuIA, SPPS has been used to create the native sequence (GCCSTPPCAVLYC) and a multitude of analogues by substituting specific amino acid residues. mdpi.com For instance, positional-scanning synthetic combinatorial libraries (PS-SCL) based on the BuIA framework have been generated using SPPS to explore the effects of amino acid substitutions at various positions. mdpi.comacs.org This has led to the discovery of novel BuIA derivatives with improved selectivity for specific nicotinic acetylcholine (B1216132) receptor (nAChR) subtypes. mdpi.comacs.org Following the assembly of the linear peptide on the resin, the peptide is cleaved from the support, and the disulfide bonds are formed through an oxidation process in solution. acs.org
Chemical Synthesis Approaches
Functional Characterization Assays
Once synthesized, the biological activity of α-conotoxin BuIA and its analogues is assessed using a variety of functional assays. These assays are designed to measure the effect of the toxin on its molecular targets, primarily nAChRs.
Electrophysiological techniques are the gold standard for characterizing the functional effects of α-conotoxins on ion channels. The two-electrode voltage clamp (TEVC) technique is widely used to study the activity of BuIA on nAChRs expressed in Xenopus oocytes. frontiersin.orgresearchgate.netnih.govsemanticscholar.org This method allows for the measurement of ion currents flowing through the receptor channels in response to the application of an agonist like acetylcholine (ACh), and how these currents are inhibited by the toxin. researchgate.net By applying a range of BuIA concentrations, researchers can construct concentration-response curves and determine the half-maximal inhibitory concentration (IC50), a measure of the toxin's potency. researchgate.netmdpi.com
Patch clamp recording is another powerful electrophysiological technique used to study the effects of BuIA, often on nAChRs expressed in mammalian cell lines or primary neurons. core.ac.uk This technique provides higher resolution recordings of ion channel activity and can be used to investigate the mechanism of action of the toxin in greater detail. For example, it can help determine whether the toxin acts as a competitive or non-competitive antagonist. core.ac.uk
Table 1: Electrophysiological Data for α-Conotoxin BuIA at Various nAChR Subtypes
| nAChR Subtype | Expression System | Technique | Agonist | IC50 (nM) | Reference |
|---|---|---|---|---|---|
| α6/α3β2 | Xenopus oocytes | TEVC | ACh | 0.258 | mdpi.comlatoxan.com |
| α6/α3β4 | Xenopus oocytes | TEVC | ACh | 1.54 | mdpi.comlatoxan.com |
| α3β2 | Xenopus oocytes | TEVC | ACh | 5.72 | mdpi.comlatoxan.com |
| α3β4 | Xenopus oocytes | TEVC | ACh | 27.7 | mdpi.comlatoxan.com |
| α4β4 | Xenopus oocytes | TEVC | ACh | 69.9 | latoxan.com |
| α2β4 | Xenopus oocytes | TEVC | ACh | 121 | latoxan.com |
| α7 | Xenopus oocytes | TEVC | ACh | 272 | latoxan.com |
This table is interactive and can be sorted by column.
Xenopus laevis oocytes are a widely used and robust expression system for studying the pharmacology of ion channels, including the nAChRs targeted by α-conotoxin BuIA. researchgate.netmdpi.comoup.comchemrxiv.org Oocytes can be readily injected with cRNAs encoding specific nAChR subunits, leading to the expression of functional receptors on the oocyte membrane. nih.govoup.com This system allows for the controlled expression of various nAChR subtypes, including different combinations of α and β subunits, which is crucial for determining the selectivity profile of BuIA. mdpi.comresearchgate.netoup.com
The large size of the oocytes makes them particularly suitable for two-electrode voltage clamp recordings. semanticscholar.org Researchers have used this system to characterize the inhibitory activity of both native BuIA and its synthetic analogues on a range of rat and human nAChR subtypes. mdpi.comresearchgate.net For example, studies using this system have demonstrated that BuIA potently blocks α6/α3β2, α3β2, and α3β4 nAChR subtypes. mdpi.comoup.com The recovery from toxin block can also be studied in this system, revealing differences in the dissociation kinetics of BuIA from various β subunit-containing receptors. latoxan.com
In addition to oocyte expression systems, mammalian cell lines such as Human Embryonic Kidney (HEK293) cells are utilized for the functional characterization of α-conotoxin BuIA. mdpi.com These cells can be engineered to stably or transiently express specific nAChR subtypes. mdpi.comnih.gov Functional assays in these cell lines include fluorescent membrane potential assays, which measure changes in membrane potential upon receptor activation and inhibition, and radioligand binding assays. mdpi.comacs.org In binding assays, a radiolabeled ligand, such as [3H]epibatidine, is used to compete with the conotoxin for binding to the receptor, allowing for the determination of the toxin's binding affinity. acs.org
Studies on primary neuron cultures provide a more physiologically relevant context for investigating the effects of α-conotoxin BuIA. For instance, the activity of BuIA and its isomers has been examined on dissociated neurons from rat parasympathetic ganglia. researchgate.net Furthermore, the ability of BuIA to block nicotine-stimulated neurotransmitter release has been studied in preparations like rat striatal synaptosomes. nih.gov Research on dorsal root ganglion (DRG) neurons has also been conducted to explore the effects of related α-conotoxins. researchgate.netbiorxiv.org These studies in native neuronal systems are critical for understanding the potential physiological consequences of nAChR modulation by BuIA.
Table 2: Chemical Compounds Mentioned
| Compound Name | Abbreviation |
|---|---|
| α-Conotoxin BuIA | BuIA |
| Acetylcholine | ACh |
| Trityl | Trt |
| Acetamidomethyl | Acm |
| 9-fluorenylmethyloxycarbonyl | Fmoc |
| [3H]epibatidine |
Xenopus Oocyte Expression Systems
Structural Analysis Techniques
Direct visualization and characterization of the three-dimensional structure of α-conotoxin BuIA and its complexes are paramount to understanding its biological activity. High-resolution structural data from techniques like NMR spectroscopy and X-ray crystallography have been instrumental in this regard.
Nuclear Magnetic Resonance (NMR) spectroscopy has been a cornerstone in determining the high-resolution three-dimensional structure of α-conotoxin BuIA in solution. nih.govebi.ac.uk This technique provides detailed information about the peptide's conformation, including its functionally critical two-turn helix motif, which is a common feature in α4/7 conotoxins. nih.gov
Initial structural studies of α-conotoxin BuIA, a 13-residue peptide toxin from Conus bullatus, revealed an unusual 4/4 disulfide bond arrangement. nih.gov Despite this unique scaffold, it demonstrates potent antagonistic activity at α6/α3β2β3, α3β2, and α3β4 nAChR subtypes. nih.gov The solution structure of α-conotoxin BuIA (PDB ID: 2I28) shows a "pseudo omega-shaped" molecular topology, lacking the C-terminal β-turn found in the second disulfide loop of typical α4/7 conotoxins. nih.govebi.ac.ukresearchgate.net The presence of the two-turn helix is considered a key factor for its receptor recognition profile, similar to that of α4/7 conotoxins. nih.gov Further NMR studies have also investigated the structural dynamics influenced by disulfide connectivity, noting that the globular isomer of α-4/4-BuIA can adopt multiple conformations in solution. mdpi.com
Table 1: NMR Structural Details of α-Conotoxin BuIA
| Feature | Description | Reference |
|---|---|---|
| PDB ID | 2I28 | ebi.ac.uk |
| Method | Solution NMR | nih.govebi.ac.uk |
| Residue Count | 13 | nih.gov |
| Disulfide Connectivity | Unusual 4/4 | nih.gov |
| Key Structural Motif | Two-turn helix | nih.gov |
X-ray crystallography has provided invaluable atomic-level insights into how α-conotoxin BuIA interacts with its target receptors. Due to the challenges of crystallizing intact membrane-bound nAChRs, a soluble homolog of the nAChR extracellular domain, the acetylcholine-binding protein (AChBP), is often used as a surrogate. nih.govnih.gov
The co-crystal structure of α-conotoxin BuIA in complex with the Aplysia californica acetylcholine-binding protein (Ac-AChBP) has been determined (PDB ID: 4EZ1). researchgate.netebi.ac.uk This structure reveals the precise orientation of the toxin within the ligand-binding pocket of the receptor homolog. researchgate.netcore.ac.uk The complex consists of a decamer of Ac-AChBP and α-conotoxin BuIA molecules. ebi.ac.uk These crystallographic studies, in conjunction with those of other α-conotoxins complexed with Ac-AChBP, allow for detailed comparisons of binding modes and the identification of key residues responsible for selectivity. researchgate.net For instance, analysis of the BuIA-AChBP complex helps to understand how residues outside the primary binding interface can influence toxin potency and selectivity. nih.gov
Table 2: X-ray Crystallography Data for α-Conotoxin BuIA-AChBP Complex
| Parameter | Value/Description | Reference |
|---|---|---|
| PDB ID | 4EZ1 | ebi.ac.uk |
| Method | X-ray Diffraction | |
| Resolution | 2.49 Å | ebi.ac.uk |
| Complex | Aplysia californica AChBP and α-conotoxin BuIA | ebi.ac.uk |
| Stoichiometry | Hetero decamer | ebi.ac.uk |
| Source Organisms | Aplysia californica, Conus bullatus | ebi.ac.uk |
NMR Spectroscopy
Computational and Bioinformatics Approaches
In silico methods, including homology modeling and quantitative structure-activity relationship studies, complement experimental data by providing predictive models and deeper insights into the molecular determinants of α-conotoxin BuIA's function.
Homology modeling is a computational technique used to generate a three-dimensional model of a protein of interest (the target) based on the known structure of a related homologous protein (the template). This approach is particularly valuable for studying nAChRs, for which high-resolution structures of all subtypes are not available. nih.govacs.org
Researchers have constructed homology models of various nAChR subtypes, such as the human α3β2 and α6β2 nAChRs, to investigate their interactions with α-conotoxin BuIA. nih.govacs.org These models are often built using the crystal structure of AChBP (sometimes in complex with a conotoxin like BuIA) and the cryo-electron microscopy structure of the Torpedo nAChR as templates. nih.gov By docking α-conotoxin BuIA into these receptor models, scientists can predict binding poses and identify key interacting residues. acs.org For example, homology modeling has been used to understand the structural basis for the high selectivity of BuIA for the α6β2 nAChR over the α4β2 subtype. nih.gov These models suggested that certain residues in the α6 subunit, located more than 10 Å away from the bound toxin, might indirectly alter the conformation of the binding pocket's C-loop, thereby affecting toxin potency. nih.gov Molecular dynamics simulations based on these homology models further help to explore the conformational changes in the receptor upon toxin binding. acs.org
Quantitative Structure-Activity Relationship (QSAR) studies aim to correlate the chemical structure of a series of compounds with their biological activity using statistical methods. While specific, detailed QSAR studies focusing exclusively on α-conotoxin BuIA are not extensively documented in the provided results, the principles of structure-activity relationships are central to its research. cnjournals.com
The general approach involves creating and testing analogs of BuIA to determine how specific amino acid substitutions affect its potency and selectivity for different nAChR subtypes. boisestate.edu For instance, mutational studies have identified key residues in both α-conotoxin BuIA and the nAChR β subunits that are critical for determining the kinetics of binding and dissociation. nih.govnih.gov It was found that residues Thr59, Val111, and Phe119 in the β2 subunit, and their counterparts Lys59, Ile111, and Gln119 in the β4 subunit, are crucial for the observed differences in the toxin's off-rate. nih.govnih.gov Similarly, a triad (B1167595) of residues (Lys185, Thr187, and Ile188) in the α6 nAChR subunit has been identified as a major determinant of BuIA's high selectivity. nih.gov These experimental structure-activity relationship findings provide the foundational data that could be used to develop predictive QSAR models. Such models would be invaluable for the rational design of novel BuIA analogs with enhanced therapeutic properties, such as improved selectivity and reduced off-target effects. researchgate.net
Pre Clinical Pharmacological Applications and Therapeutic Research Potential
α-Conotoxin BuIA as a Molecular Probe for nAChR Subtype Characterization
α-Conotoxin BuIA, a peptide neurotoxin from the marine snail Conus bullatus, has emerged as a valuable molecular tool for the characterization of nicotinic acetylcholine (B1216132) receptor (nAChR) subtypes. mdpi.comboisestate.edu Its utility stems from its ability to potently and, in some cases, selectively block various nAChR isoforms, thereby helping to elucidate their physiological roles. mdpi.comboisestate.edu α-Conotoxins, in general, are recognized for their high selectivity and affinity for nAChRs, making them precise instruments for distinguishing between different receptor subtypes. researchgate.netresearchgate.netmdpi.com
Electrophysiological studies using Xenopus oocytes expressing different rat nAChR subtypes have demonstrated that BuIA can inhibit multiple isoforms with nanomolar potency. mdpi.com A key characteristic of BuIA is its kinetic distinction between nAChRs containing β2 and β4 subunits. nih.gov The recovery from toxin blockade is significantly slower for nAChRs containing the β4 subunit compared to those with the β2 subunit. uniprot.org This feature makes BuIA a novel probe for differentiating between these two major classes of heteromeric nAChRs. nih.govuniprot.org Mutational analyses have identified specific amino acid residues within the β2 and β4 subunits that are critical for these differences in the toxin's off-rate. nih.gov
The broad-spectrum antagonist nature of BuIA, coupled with its distinct kinetic properties, allows researchers to identify the presence of specific nAChR subtypes in various tissues and neuronal populations. frontiersin.org For instance, its use in studies of dorsal root ganglion (DRG) neurons has helped to characterize the predominant nAChR subtypes expressed in this part of the peripheral nervous system. frontiersin.org The ability of α-conotoxins like BuIA to differentiate between closely related nAChR subtypes has significantly contributed to our understanding of the physiological functions of these receptors in the mammalian nervous system. mdpi.comboisestate.edu
Exploration of Potential Therapeutic Applications (Pre-clinical Stage)
Neurological Disorders and nAChR Modulation
The modulation of nAChRs is a promising strategy for the development of novel therapeutics for a range of neurological disorders, including Parkinson's disease, Alzheimer's disease, and epilepsy. mdpi.commdpi.com The diverse subtypes of nAChRs are implicated in various central nervous system functions, and their dysfunction is linked to the pathophysiology of these conditions. nih.govmdpi.com α-Conotoxins, with their high specificity for nAChR subtypes, are being investigated as potential drug leads. mdpi.commdpi.com
α-Conotoxin BuIA's ability to block different nAChR subtypes, particularly those containing α6 subunits, makes it a relevant tool in this research area. uniprot.orgnih.gov The α6-containing nAChRs are involved in the modulation of dopamine (B1211576) release, a key neurotransmitter system implicated in Parkinson's disease and addiction. nih.govsmartox-biotech.comnih.gov The discovery of α-conotoxins that can antagonize α6-containing nAChRs, such as MII and BuIA, has provided valuable probes for studying the role of these receptors in both normal brain function and disease states. mdpi.comnih.gov
The development of analogs of α-conotoxins with improved selectivity and potency is an active area of research. mdpi.comboisestate.edu For example, modifications to the BuIA structure have been explored to enhance its selectivity for specific nAChR subtypes, which could lead to more targeted therapeutic agents with fewer side effects. nih.gov
Role in Pain Pathways and Analgesic Research
Nicotinic acetylcholine receptors are known to be involved in pain signaling pathways, making them attractive targets for the development of new analgesic drugs. mdpi.comacs.org Several α-conotoxins have demonstrated analgesic effects in preclinical models of pain. mdpi.comacs.org The α3-containing nAChRs expressed in the dorsal root ganglia are thought to modulate pain sensation. mdpi.comnih.gov
While the direct analgesic properties of native BuIA are still under investigation, its ability to interact with various nAChR subtypes, including those implicated in pain, suggests its potential as a scaffold for designing novel pain therapeutics. nih.govmdpi.com Research has shown that α-conotoxins can produce analgesia through different pain-signaling pathways, and identifying subtype-selective analogs is crucial for dissecting these mechanisms. mdpi.com
A study focused on rationally designed analogues of BuIA aimed to enhance its selectivity for the α7 nAChR, a subtype considered a potential target for analgesia. nih.gov The results indicated that these analogues maintained analgesic activity in animal models of pain while exhibiting reduced adverse effects compared to the native BuIA, highlighting the potential for engineering α-conotoxins for improved therapeutic profiles. nih.govresearchgate.net
Nicotine (B1678760) Addiction Research and α3β4 nAChR Targeting
The α3β4 nAChR subtype has been identified as a significant target for managing nicotine addiction. acs.orgacs.orgnih.govnih.gov This receptor subtype is expressed in the medial habenula, a brain region that plays a crucial role in the negative motivational aspects of nicotine withdrawal and addiction. nih.govnih.gov Blocking α3β4 nAChRs has been shown to reduce nicotine self-administration in animal models. nih.gov
α-Conotoxin BuIA has served as a framework for the development of potent and selective antagonists of the α3β4 nAChR. acs.orgacs.orgnih.govnih.gov Through the use of a positional-scanning synthetic combinatorial library based on the BuIA scaffold, researchers have successfully identified novel α-conotoxin derivatives with high potency and selectivity for the α3β4 nAChR. acs.orgacs.orgnih.govnih.gov
One such analog, TP-2212-59, demonstrated a high affinity for the α3β4 nAChR with an IC50 of 2.3 nM and exhibited over 1000-fold selectivity over the α3β2 and α7 nAChR subtypes. acs.org This work showcases the utility of using the BuIA framework in combinatorial library approaches to discover novel and highly selective ligands for studying the role of α3β4 nAChRs in nicotine addiction and for the potential development of smoking cessation therapies. acs.orgacs.orgnih.govnih.gov
Interactions with Non-nAChR Targets (Exploratory Research)
Lysophosphatidic Acid Receptor 6 (LPAR6) Antagonism
Recent exploratory research has revealed that α-conotoxin BuIA may interact with targets other than nAChRs. Specifically, computational studies have identified BuIA as a potential antagonist of the Lysophosphatidic Acid Receptor 6 (LPAR6). plos.orgresearchgate.netnih.gov LPAR6 is a G-protein coupled receptor (GPCR) involved in various physiological processes, and its dysregulation has been implicated in certain types of cancer. plos.orgresearchgate.netnih.gov
Molecular dynamics simulations suggest that the globular isomer of α-conotoxin BuIA can act as a competitive antagonist by binding to the extracellular region of LPAR6, potentially inhibiting the binding of its natural ligand, lysophosphatidic acid. plos.orgresearchgate.netresearchgate.netmdpi.com These computational findings propose that BuIA could serve as a peptide-based antagonist for LPAR6. plos.orgresearchgate.net This line of inquiry opens up new avenues for investigating the therapeutic potential of BuIA and its analogs beyond nAChR-related conditions, particularly in the context of diseases where LPAR6 is overexpressed. plos.orgresearchgate.netnih.gov
Computational Studies on Voltage-Gated Sodium Channels
Computational studies investigating the interaction between α-Conotoxin BuIA and voltage-gated sodium (Nav) channels are sparse, with the majority of research focusing on its well-documented effects on nicotinic acetylcholine receptors. However, initial in silico analyses have provided a foundational glimpse into the potential for BuIA to target these crucial ion channels.
A significant computational screening study utilized molecular docking to explore the binding affinities of nineteen α-conotoxins from the A superfamily against a bacterial voltage-gated sodium channel, NavMs, from Magnetococcus sp. (strain MC-1). researchgate.net This research aimed to identify potential α-conotoxin candidates for Nav channel modulation, a departure from their traditional classification as nicotinic acetylcholine receptor antagonists. researchgate.net
The study employed an incremental genetic algorithm approach for the docking simulations. researchgate.net The findings highlighted α-Conotoxin BuIA as the most promising candidate among the tested peptides. researchgate.net The interaction was determined to be a thermodynamically favorable and spontaneous process, as indicated by the calculated binding energy. researchgate.net
Detailed findings from this computational study are presented below:
| Parameter | Value | Significance | Reference |
| Target Receptor | Bacterial Voltage-Gated Sodium Channel (NavMs) | Provides a preliminary model for α-conotoxin interaction with Nav channels. | researchgate.net |
| Computational Method | Molecular Docking (DINC 2.0) | Simulates the preferred orientation and binding affinity of the ligand to the receptor. | researchgate.net |
| Binding Energy of BuIA | -6.87 ± 0.2357 kcal/mol | Indicates a strong and spontaneous binding affinity, suggesting BuIA is a probable active conotoxin for this channel. | researchgate.net |
| Conformational Analysis | Root-Mean-Square Deviation (RMSD) | Provided insights into the different channel conformations that occur following the molecular docking, suggesting that binding induces structural changes. | researchgate.net |
It is important to note that these computational findings are based on a prokaryotic sodium channel. While the pore domains of bacterial and mammalian Nav channels share a degree of homology, significant structural differences exist, particularly in the extracellular regions that are the primary targets for many toxins. nih.gov Docking simulations on μ-conotoxins have shown that homology models of eukaryotic Nav channels based on prokaryotic structures can be valid. nih.gov However, without specific computational studies on α-Conotoxin BuIA and various mammalian Nav channel isoforms (e.g., Nav1.1-Nav1.9), the direct translation of these findings to human channels remains speculative.
As of the current body of scientific literature, detailed computational studies elucidating the specific binding sites, key interacting amino acid residues, and the modulatory effects of α-Conotoxin BuIA on the gating mechanisms of different mammalian voltage-gated sodium channel isoforms are not available. Future in silico research, including molecular dynamics simulations and homology modeling based on human Nav channel structures, is necessary to fully understand the therapeutic potential of α-Conotoxin BuIA as a modulator of these channels.
Q & A
Q. What are the primary neuronal nicotinic acetylcholine receptor (nAChR) subtypes targeted by α-Conotoxin BuIA, and how are their affinities quantified?
α-Conotoxin BuIA selectively inhibits β-subunit-containing nAChRs, with distinct IC50 values for different subtypes:
- α6/α3β2 : 0.258 nM
- α6/α3β4 : 1.54 nM
- α3β2 : 5.72 nM
- α3β4 : 27 nM
These values were determined via concentration-response analyses using heterologously expressed receptors in Xenopus oocytes, with two-electrode voltage clamping to measure current inhibition . Key data are summarized below:
| nAChR Subtype | IC50 (nM) | Hill Slope | Reference |
|---|---|---|---|
| α6/α3β2 | 0.258 | 1.0 | |
| α3β2 | 5.72 | 1.1 | |
| α3β4 | 27 | 1.2 |
Methodological Note : Subtype specificity is assayed by co-expressing human or rat nAChR subunits in oocytes and measuring toxin-induced current block .
Q. How does α-Conotoxin BuIA discriminate between β2 and β4 nAChR subunits?
BuIA’s discrimination is β-subunit-dependent , primarily due to differences in off-rate kinetics (Koff):
- β2-containing receptors : Fast off-rate (e.g., α3β2 Koff = 0.65 min⁻¹)
- β4-containing receptors : Slow off-rate (e.g., α3β4 Koff = 0.011 min⁻¹)
Mutagenesis studies identified β-subunit residues 59, 111, and 119 as critical for off-rate differences. For example, substituting threonine at position 59 in β2 with lysine (β2[T59K]) slows BuIA dissociation, mimicking β4 behavior .
Advanced Research Questions
Q. How can researchers resolve contradictions in α-Conotoxin BuIA’s reported selectivity across species or experimental systems?
Discrepancies often arise from:
- Species-specific receptor variations (e.g., rat vs. human α6β2/β4).
- Chimeric receptor constructs used to study α6 subtypes, which may alter toxin binding .
Recommended Approach :
Q. What structural features of α-Conotoxin BuIA govern its interaction with nAChRs?
BuIA’s activity depends on:
- Disulfide connectivity : The 4/4 scaffold (Cys1–Cys4, Cys2–Cys3) stabilizes a helical conformation critical for receptor binding .
- Key residues : Proline at position 6 (P6) influences β-subunit selectivity. Substituting P6 with hydroxyproline (P6O) enhances α6β4 vs. α6β2 discrimination by 2800-fold .
Structural Tools :
Q. How can α-Conotoxin BuIA analogues be rationally designed to reduce autonomic side effects while retaining analgesic activity?
Strategies from Recent Studies :
- Disulfide bond deletion : Analogues like Cotx 2.1 (missing one disulfide bond) retain α7 nAChR antagonism but show reduced motor dysfunction in murine models .
- Amino acid substitutions : T5A/P6O mutations improve selectivity for α6β4 over α6β2, minimizing off-target effects .
Experimental Workflow :
Q. What computational methods elucidate α-Conotoxin BuIA’s antagonistic mechanism at the α3β2 nAChR?
Molecular Dynamics (MD) Simulations (e.g., 1 μs simulations) reveal:
- BuIA stabilizes the receptor in a closed state via hydrophobic gates in the transmembrane domain.
- Critical interactions: Hydrogen bonds between BuIA’s Arg7 and β2 subunit Glu173 .
Validation Steps :
- Site-directed mutagenesis : Replace Glu173 with alanine (β2[E173A]) to disrupt binding .
- Electrophysiology : Measure toxin-induced current block in wild-type vs. mutant receptors.
Data Contradictions and Resolution
Q. Why does α-Conotoxin BuIA show variable inhibition of α7 nAChRs in different studies?
Early reports suggested weak α7 inhibition (IC50 > 1 μM), but later studies found no activity. This discrepancy may stem from:
- Receptor stoichiometry : α7 homopentamers vs. heteromeric subtypes.
- Assay conditions : Differences in oocyte voltage protocols or toxin purity .
Resolution : Use high-purity synthetic BuIA (≥95% by HPLC) and standardized α7 expression systems (e.g., GH4C1 cells) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
